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Compound of Interest

Compound Name: ML366

Cat. No.: B1676654 Get Quote

This guide provides detailed instructions and troubleshooting advice for preparing a stock

solution of ML366 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is ML366?

A1: ML366 is a small molecule inhibitor of Vibrio cholerae Quorum Sensing.[1][2][3] It functions

by targeting the LuxO response regulator and inhibiting its ATPase activity.[3]

Q2: What is the recommended solvent for preparing an ML366 stock solution?

A2: The recommended solvent for ML366 is DMSO (Dimethyl Sulfoxide).[2] ML366 is readily

soluble in DMSO.[2]

Q3: What is the molecular weight of ML366?

A3: The molecular weight of ML366 is 329.35 g/mol .[1][2]

Q4: How should I store the solid (powder) form of ML366?

A4: The solid compound should be stored in a dry, dark place. For short-term storage, 0 - 4°C

(days to weeks) is suitable, while -20°C is recommended for long-term storage (months to

years).[2]
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Q5: How should I store the ML366 stock solution in DMSO?

A5: Aliquot the stock solution into single-use volumes and store them frozen.[4] For short-term

storage (days to weeks), 0 - 4°C is acceptable, but for long-term storage (months), -20°C is

recommended.[2] Some general protocols suggest that DMSO solutions can be stored at -80°C

for up to six months.[4] It is important to avoid repeated freeze-thaw cycles.[4]

Q6: My DMSO is frozen. Is it still usable?

A6: Yes. DMSO has a melting point of about 19°C (66°F) and freezes near room temperature.

[5] You can gently warm the bottle to room temperature to reliquefy it without damaging the

solvent.[6]

Q7: I see precipitates in my stock solution after thawing it. What should I do?

A7: Precipitates can form if the compound has come out of solution during freezing. Before

use, ensure the solution is equilibrated to room temperature.[7] You can gently warm the vial

(e.g., to 37°C) and vortex or sonicate it in an ultrasonic water bath to help redissolve the

compound completely.[8][9] Always visually inspect the solution to ensure no precipitates are

present before making dilutions.[8]
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Parameter Value Source(s)

Compound Name ML366 [1][2]

IUPAC Name

N-[5-(2,3-Dihydro-1,4-

benzodioxin-6-yl)-1,3,4-

oxadiazol-2-yl]-

cyclohexanecarboxamide

[2]

Molecular Weight 329.35 g/mol [1][2]

Recommended Solvent DMSO (Dimethyl Sulfoxide) [2]

Storage (Solid Form)
Short-term: 0-4°C; Long-term:

-20°C
[2]

Storage (DMSO Stock)
Short-term: 0-4°C; Long-term:

-20°C or -80°C
[2][4]

Typical Working Conc.
Low micromolar (µM) range

(e.g., 2.5 - 16.3 µM)
[10]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol provides a method for preparing a 10 mM stock solution of ML366 in DMSO.

Materials:

ML366 solid powder

Anhydrous or high-purity DMSO

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer and/or sonicator
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Calculation:

To prepare a 10 mM stock solution, the required mass of ML366 must be calculated.

Formula: Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Volume

(mL)

Example Calculation for 1 mL of 10 mM stock:

Mass (mg) = 10 mmol/L × 329.35 g/mol × 0.001 L

Mass (mg) = 3.2935 mg

Procedure:

Equilibration: Allow the vial of solid ML366 and the bottle of DMSO to come to room

temperature before opening to prevent moisture absorption.[8] DMSO is very hygroscopic.[8]

Weighing: Accurately weigh out 3.3 mg of ML366 powder using an analytical balance and

place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1.0 mL of high-purity DMSO to the tube containing the ML366 powder.

Dissolution: Tightly cap the tube and vortex thoroughly. If the compound does not dissolve

completely, sonicate the solution for a few minutes in a room temperature water bath.[8][11]

Gentle warming (e.g., in a 37°C water bath) can also aid dissolution.[8]

Verification: Visually inspect the solution to ensure all solid material has dissolved and the

solution is clear.[8]

Aliquoting & Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots (e.g., 20-50 µL) in sterile microcentrifuge tubes.[4] Label the

tubes clearly and store them at -20°C or -80°C for long-term use.[4]
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Problem Possible Cause(s) Recommended Solution(s)

Compound will not dissolve

completely.

Contaminated Solvent: DMSO

is hygroscopic and may have

absorbed water, reducing its

solvating power for lipophilic

compounds.[8][12]

Use a fresh, unopened bottle

of anhydrous or high-purity

DMSO.[13] Store DMSO

properly in tightly sealed

containers.[6]

Concentration Too High: The

desired concentration may

exceed the solubility limit of

ML366 in DMSO.

While ML366 is soluble in

DMSO, if issues persist, try

preparing a slightly lower

concentration stock (e.g., 5

mM) and re-test.

Insufficient Mixing: The

compound may not have been

mixed with enough energy to

fully dissolve.

Continue to vortex the solution.

Use an ultrasonic water bath to

provide additional energy for

dissolution.[8] Gentle warming

to 37°C can also be effective.

[8]

Final concentration appears

incorrect or experimental

results are inconsistent.

Inaccurate Weighing: Weighing

very small amounts of powder

can be inaccurate, especially if

the balance is not sufficiently

sensitive.[14][15]

If possible, prepare a larger

volume of stock solution (e.g.,

5-10 mL) to increase the

required mass, which improves

weighing accuracy.

Compound Degradation:

Repeated freeze-thaw cycles

or improper long-term storage

can lead to compound

degradation.

Always aliquot stock solutions

into single-use volumes.[4]

Ensure they are stored at the

correct temperature (-20°C or

-80°C) and protected from

light.[7][16]

Precipitate forms when diluting

stock into aqueous media.

Low Aqueous Solubility: The

compound is precipitating out

of the aqueous buffer or cell

culture medium.

Perform serial dilutions to

avoid a sudden large change

in solvent polarity.[4] Ensure

the final concentration of

DMSO in the working solution

is low (typically <0.5%) to
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avoid both precipitation and

solvent-induced toxicity in

cellular assays.[4]
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Workflow for ML366 Stock Solution Preparation
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(10 mM Stock Ready)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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